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Compound of Interest

Compound Name: 2-(Piperidin-4-yl)acetonitrile

Cat. No.: B1311751

CAS Number: 202002-66-2

This technical guide provides a comprehensive overview of 2-(Piperidin-4-yl)acetonitrile, a
heterocyclic compound with potential applications in research and drug development. The
information presented is intended for researchers, scientists, and professionals in the field of
medicinal chemistry and pharmacology.

Chemical and Physical Properties

2-(Piperidin-4-yl)acetonitrile is a derivative of piperidine, a common scaffold in many
biologically active compounds. While specific experimental data for some physical properties
are not readily available in the public domain, the fundamental chemical properties are well-
established.

Table 1: Chemical and Physical Properties of 2-(Piperidin-4-yl)acetonitrile
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Property Value Source
CAS Number 202002-66-2 [1]
Molecular Formula C7H12N:2 [1]
Molecular Weight 124.19 g/mol [1]
IUPAC Name 2-(piperidin-4-yl)acetonitrile [2]
Physical Form Liquid [2]
Purity Typically available at 295% [2]
Storage Conditions Store under inert gas [2]

Synthesis and Characterization

A detailed, publicly available experimental protocol for the direct synthesis of 2-(Piperidin-4-
yl)acetonitrile is limited. However, a plausible synthetic route can be conceptualized based on
established organic chemistry principles and published syntheses of related piperidine
derivatives. A potential synthetic workflow is outlined below.
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Starting Materials

4-chloropyridine ethyl cyanoacetate

1. Nucleophilic substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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